3,4-dimethoxy-N-(4-(2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thiazol-2-yl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[4-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H18F3N3O5S/c1-30-16-8-3-12(9-17(16)31-2)19(29)27-20-26-14(11-33-20)10-18(28)25-13-4-6-15(7-5-13)32-21(22,23)24/h3-9,11H,10H2,1-2H3,(H,25,28)(H,26,27,29)
• InChI Key: VLJDOGOGDWHNIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)OC(F)(F)F)OC
• Molecular Formula: C21H18F3N3O5S
• Molecular Weight: 481.4 g/mol

Description

3,4-dimethoxy-N-(4-(2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C21H18F3N3O5S and its molecular weight is 481.45. The purity is usually 95%.
BenchChem offers high-quality 3,4-dimethoxy-N-(4-(2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,4-dimethoxy-N-(4-(2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The compound's derivatives have been synthesized and characterized, indicating its utility in the creation of new chemical entities. These processes often involve reactions with other compounds to form novel structures with potential antimicrobial, anticancer, and other biological activities. For example, the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates showcased its application in producing compounds with antimicrobial properties and the exploration of docking studies for understanding molecular interactions (Spoorthy et al., 2021).

Antimicrobial Evaluation

• Certain derivatives of the compound have demonstrated significant antimicrobial activity. The research into these derivatives extends our understanding of how structural modifications can influence biological activity, leading to potential therapeutic applications against various microbial infections (Talupur et al., 2021).

Anticancer Evaluation

• The compound and its analogs have been evaluated for anticancer activities. Studies have identified derivatives that exhibit moderate to excellent anticancer activity against various cancer cell lines, suggesting their potential as leads for the development of new cancer therapies (Ravinaik et al., 2021).

Material Science Applications

• Research has also explored the synthesis of novel compounds derived from the chemical structure for applications in material science, such as the development of new polyamides with desirable properties like solubility in organic solvents, high thermal stability, and mechanical strength. These materials could find applications in advanced technologies and engineering (Bera et al., 2012).